Cas no 9031-11-2 (Lactase)

• Product Name: Lactase
• CAS No: 9031-11-2
• Molecular Formula: C₆H₁₂O₆
• Molecular Weight: 180.155882835388
• MDL: MFCD00130623
• CID: 48237
• PubChem ID: 439353

Lactase Properties

Names and Identifiers

• Lactase
• Beta-D-galactoside galactohydrolase
• Tilactase
• β-galactosidase
• B-GALACTOSIDASE
• 100KU
• 1KU
• 25KU
• 5KU
• BETA1,4-GALACTOSIDASE
• GAL
• mg]
• β-D-Galactoside galactohydrolase
• Lactase from Aspergillus oryzae
• Lactozyme® 2600 L
• beta-Galactosidase
• Acid Lactase
• 1ugw
• Beta D-Galactose
• beta-D-Galactoside
• RQ6K52J67A
• b-D-Galactose
• SCHEMBL42465
• G91255
• b-Galactose
• 6-(hydroxymethyl)tetrahydropyran-2,3,4,5-tetraol
• cerebrose
• 7296-64-2
• 1gca
• beta-Galactose
• Galactopyranose, beta-D-
• (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• 1pum
• Sarcotoxin iib
• (2R,3R,4S,5R,6R)-6-(hydroxymethyl)tetrahydropyran-2,3,4,5-tetrol
• delta-Galactose
• 105430-43-1
• ? D-GALACTOSE
• 1oko
• C00962
• .BETA.-GALACTOSE
• beta-aD-aGalactopyranose
• DB-267066
• D-GALACTOSE beta-FORM
• 9abp
• beta-delta-galactoside
• CHEBI:27667
• beta-D-Gal
• beta-D-Galactopyranose; beta-(+)-Galactose; beta-D-(+)-Galactose; beta-Galactose
• beta-D-galactose
• beta-delta-galactosides
• Gal-beta
• beta-D-galactosides
• D-GALACTOSE .BETA.-FORM [MI]
• WURCS=2.0/1,1,0/(a2112h-1b_1-5)/1/
• I(2)-D-Galactose
• Epitope ID:136044
• 1axz
• Galactitol,1,5-anhydro-1-C-phenyl-
• .beta.-D-Galactopyranose
• 9031-11-2
• CHEMBL300520
• UNII-RQ6K52J67A
• DTXSID001015884
• DTXCID701474039
• .BETA.-D-GALACTOSE
• betaGal
• beta-D-galactopyranose
• Galactosidase, .beta.-
• (2S,3R,4S,5S,6R)-6-(Hydroxymethyl)oxane-2,3,4,5-tetraol
• BDBM50077229
• Q27103248
• beta-Gal
• AKOS030242895
• NS00126421
• (2R,3R,4S,5R,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol

• MDL： MFCD00130623
• InChIKey： WQZGKKKJIJFFOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2
• SMILES： OCC1OC(O)C(O)C(O)C1O

Computed Properties

• Exact Mass: 180.06338810g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.06338810g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Water Partition Coefficient: Soluble in water
• Solubility: 1% acetic acid: 1 mg/mL
• Color/Form: ≥2600 units/g
• Color/Form: Yellowish powder.
• Solubility: Soluble in water, insoluble in ethanol and acetone.
• Density: 1.0000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses